Cas no 2229527-92-6 (3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229527-92-6
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6074122
• PubChem ID: 165662186
• Update Time: 2025-06-14

3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229527-92-6
• EN300-1873239
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(22)18-9-6-7-11(19)10(8-9)12-13(14(20)21)17(12,4)5/h6-8,12-13,19H,1-5H3,(H,18,22)(H,20,21)
• InChI Key： VCWBVRQCORWMEB-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=C(C=CC=2O)NC(=O)OC(C)(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229527-92-6)

3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229527-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a unique cyclopropane core coupled with a hydroxyphenyl moiety, making it a valuable intermediate in drug discovery. Its structural complexity and functional groups, such as the tert-butoxycarbonyl (Boc) protecting group, render it highly versatile for synthetic applications. Researchers are particularly interested in its potential role in modulating biological pathways, given its carboxylic acid and amino functionalities.

In recent years, the demand for high-purity intermediates like 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's CAS No. 2229527-92-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its Boc-protected amine group is a critical feature, enabling selective deprotection for further derivatization, a common strategy in peptide synthesis and protease inhibitor development.

The synthesis of 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic reactions, often starting from 2-hydroxy-5-nitrophenyl precursors. The incorporation of the dimethylcyclopropane ring enhances the compound's stability, a trait highly sought after in prodrug design. This stability is crucial for oral bioavailability, a hot topic in pharmaceutical forums. Additionally, the hydroxyphenyl group contributes to the compound's potential antioxidant properties, aligning with growing consumer interest in oxidative stress mitigation.

From an SEO perspective, queries related to "Boc-protected amino acids" and "cyclopropane derivatives in drug discovery" often lead to discussions about this compound. Its CAS No. 2229527-92-6 is a key identifier for researchers sourcing high-quality reagents. The compound's role in cancer research and neurodegenerative disease studies further amplifies its visibility in scientific literature. Notably, its carboxylic acid group allows for facile conjugation with other molecules, a technique widely used in bioconjugation and antibody-drug conjugates (ADCs).

In conclusion, 3-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229527-92-6) represents a pivotal building block in modern pharmaceutical synthesis. Its structural attributes and functional diversity make it indispensable for researchers exploring new therapeutic agents. As the scientific community continues to prioritize precision medicine and sustainable chemistry, compounds like this will remain at the forefront of innovation.